Cas no 2092598-60-0 (3-(1H-pyrazol-1-yl)azepane)

• Product Name: 3-(1H-pyrazol-1-yl)azepane
• CAS No: 2092598-60-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5248437
• Update Time: 2025-06-08

3-(1H-pyrazol-1-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-3-(1H-pyrazol-1-yl)-
• 3-(1H-pyrazol-1-yl)azepane

• Inchi： 1S/C9H15N3/c1-2-5-10-8-9(4-1)12-7-3-6-11-12/h3,6-7,9-10H,1-2,4-5,8H2
• InChI Key： AQAVRTLPNHEJGF-UHFFFAOYSA-N
• SMILES： N1CCCCC(N2C=CC=N2)C1

Additional information on 3-(1H-pyrazol-1-yl)azepane

3-(1H-Pyrazol-1-yl)Azepane: A Comprehensive Overview

The compound CAS No 2092598-60-0, also known as 3-(1H-pyrazol-1-yl)azepane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring fused with an azepane framework. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The azepane ring, a seven-membered saturated nitrogen-containing ring, adds structural rigidity and potential for further functionalization.

Recent studies have highlighted the potential of 3-(1H-pyrazol-1-yl)azepane as a scaffold for drug discovery. Researchers have explored its ability to act as a template for the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain kinases, suggesting its potential role in anticancer therapy.

The synthesis of CAS No 2092598-60-0 has been optimized through various routes, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also allow for the incorporation of diverse substituents, expanding the scope of its applications. For example, the introduction of electron-withdrawing groups on the pyrazole ring has been shown to significantly alter the compound's electronic properties, thereby influencing its biological activity.

In terms of applications, 3-(1H-pyrazol-1-yl)azepane has been investigated for its role in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technologies. Additionally, preliminary studies suggest that this compound may exhibit antimicrobial properties, making it a potential candidate for the development of novel antibiotics.

The structural uniqueness of CAS No 2092598-60-0 also lends itself to applications in polymer chemistry. By incorporating this compound into polymer frameworks, researchers have demonstrated enhanced mechanical properties and thermal stability. These findings underscore its potential as a building block for advanced materials.

In conclusion, 3-(1H-pyrazol-1-yl)azepane, or CAS No 2092598-60-0, represents a versatile and multifaceted molecule with applications spanning drug discovery, materials science, and catalysis. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial endeavors.